![molecular formula C12H12F3N5O2 B2938854 1-[3-(Trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidine-4-carboxylic acid CAS No. 923776-21-0](/img/structure/B2938854.png)
1-[3-(Trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidine-4-carboxylic acid
Overview
Description
The compound “1-[3-(Trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidine-4-carboxylic acid” is a derivative of [1,2,4]triazolo[4,3-b]pyridazine . It has been studied as a bromodomain inhibitor, specifically targeting the BRD4 bromodomain, which is a promising therapeutic target for treating various diseases, including cancers .
Molecular Structure Analysis
The molecular formula of this compound is C12H12F3N5O2 . The InChI code is 1S/C12H12F3N5O2/c13-12(14,15)11-17-16-8-1-2-9(18-20(8)11)19-5-3-7(4-6-19)10(21)22/h1-2,7H,3-6H2,(H,21,22) . The Canonical SMILES is C1CN(CCC1C(=O)O)C2=NN3C(=NN=C3C(F)(F)F)C=C2 .Physical And Chemical Properties Analysis
The molecular weight of the compound is 315.25 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 9 . The compound has a rotatable bond count of 2 . The exact mass is 315.09430913 g/mol , and the monoisotopic mass is also 315.09430913 g/mol . The topological polar surface area is 83.6 Ų , and the heavy atom count is 22 .Scientific Research Applications
Hydrogen-Bond Acceptor and Donor Behavior
Compounds with carboxamide functions, like the one you’re interested in, often act as hydrogen-bond acceptors (HBAs) and donors (HBDs), which can enhance biological activity due to their hydrogen acceptor/donor (HAD) behavior .
Medicinal Applications
Fused heterocycles based on 1,2,4-triazole structures have a wide range of medicinal applications. Approved drugs such as Sitagliptin and Alprazolam feature similar structures and showcase the potential for diverse pharmacological activities .
Anticancer and Antimicrobial Activities
Triazolothiadiazine derivatives, which share a similar triazole core to your compound of interest, have been reported to exhibit anticancer and antimicrobial activities .
Analgesic and Anti-inflammatory Properties
These compounds are also explored for their analgesic and anti-inflammatory properties, adding to their potential therapeutic applications .
Antioxidant and Antiviral Effects
The antioxidant and antiviral effects of triazole derivatives further demonstrate the versatility of these compounds in scientific research .
Enzyme Inhibition
Triazole-based compounds are often investigated as enzyme inhibitors, targeting enzymes like carbonic anhydrase and cholinesterase .
Mechanism of Action
Mode of Action
It is known that the compound contains a trifluoromethyl group, which is known to significantly improve the physicochemical and pharmacological properties of parent molecules .
Pharmacokinetics
The presence of the trifluoromethyl group could potentially enhance the compound’s bioavailability .
properties
IUPAC Name |
1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12F3N5O2/c13-12(14,15)11-17-16-8-1-2-9(18-20(8)11)19-5-3-7(4-6-19)10(21)22/h1-2,7H,3-6H2,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHVOILKXHRDNMW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)O)C2=NN3C(=NN=C3C(F)(F)F)C=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12F3N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-(Trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidine-4-carboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(R)-N-[5-Methyl-8-(4-methylpiperazin-1-yl)-1,2,3,4-tetrahydro-2-naphthyl]-4-morpholinobenzamide](/img/structure/B2938777.png)
![2-(benzo[d][1,3]dioxol-5-yl)-5-(thiophen-3-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine](/img/structure/B2938778.png)
![3-{[1-(Cyclobutylmethyl)piperidin-4-yl]methyl}-5,6-dimethyl-3,4-dihydropyrimidin-4-one](/img/structure/B2938788.png)
![[3-(2,6-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol](/img/structure/B2938792.png)
